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For Researchers, Scientists, and Drug Development Professionals

Introduction

ETH 157, also known as Sodium lonophore I, is a synthetic neutral carrier ionophore with the
CAS number 61595-77-5. Its chemical name is N,N'-Dibenzyl-N,N'-diphenyl-1,2-
phenylenedioxydiacetamide. This document provides an in-depth technical guide on ETH 157,
focusing on its application in the construction of sodium-selective microelectrodes for the
measurement of extracellular and intracellular sodium ion activity.

Core Technical Data

The primary application of ETH 157 is as the active component in the ion-selective membrane
of potentiometric sensors designed for the accurate measurement of sodium ion
concentrations.

Physicochemical Properties
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Property Value Reference
CAS Number 61595-77-5

Molecular Formula C36H32N204

Molecular Weight 556.65 g/mol

Appearance Powder

DMSO: 100 mg/mL (requires

Solubilit
Y sonication)

Powder: -20°C for up to 3
Storage years; In solvent: -80°C for up

to 6 months

Performance Characteristics of Na*-Selective
Microelectrodes using ETH 157

The following table summarizes the performance data of sodium-selective microelectrodes
constructed with ETH 157.

Parameter Value Reference
Tip Diameter ~0.7 pm [1]
Electrical Resistance 3x10°Q [1]

90% Response Time < 3 seconds [1]
Potential Drift <0.2mV/ 3 hours [1]

Slope 57.9 mV/decade

Selectivity Coefficients

The selectivity of an ion-selective electrode is a critical parameter that describes its preference
for the primary ion over interfering ions. The selectivity coefficient, KpotNa,X, is a measure of
this preference. The potentiometric selectivity coefficients for a sodium-selective electrode
based on ETH 157 are presented below.
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Interfering lon (X) logKpotNa,X
H* -14
K* -0.4
Caz* -2.6
Mgz* -4.0

Experimental Protocols
Preparation of the Sodium-Selective Liquid Membrane
Cocktail

This protocol describes the preparation of the ion-selective cocktail used to create the liquid
membrane for a sodium-selective electrode.

Materials:

Sodium lonophore 1l (ETH 157)

Potassium tetrakis(p-chlorophenyl)borate (KTpCIPB)

Bis(2-ethylhexyl) sebacate (DOS) - plasticizer

Poly(vinyl chloride) (PVC), high molecular weight

Tetrahydrofuran (THF), anhydrous

Procedure:

e Prepare a stock solution of the individual components in THF.

¢ In a clean glass vial, combine the components in the following weight percentages:
o Sodium lonophore 1l (ETH 157): 1.0 wt%

o Potassium tetrakis(p-chlorophenyl)borate (KTpCIPB): 0.1 wt%
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o Bis(2-ethylhexyl) sebacate (DOS): 65.9 wt%

o Poly(vinyl chloride) (PVC): 33.0 wt%

Add a sufficient volume of anhydrous THF to dissolve all components completely.
Mix the solution thoroughly using a vortex mixer until a homogenous cocktail is obtained.

Store the cocktail in a tightly sealed container at room temperature, protected from light.

Construction of a Sodium-Selective Microelectrode

This protocol outlines the fabrication of a single-barreled sodium-selective microelectrode.
Materials:

Borosilicate glass capillaries

Micropipette puller

Silanizing agent (e.g., N,N-dimethyltrimethylsilylamine)

Sodium-selective liquid membrane cocktail (prepared as described above)
Back-filling solution (e.g., 0.1 M NacCl)

Ag/AgCl wire

Microforge or beveler (optional)

Micro-manipulator and recording setup

Procedure:

« Pulling the Micropipette: Pull a borosilicate glass capillary using a micropipette puller to
create a fine tip with the desired diameter (e.g., ~0.7 pum).

 Silanization: To make the inner surface of the glass tip hydrophobic, expose it to a silanizing
agent. This can be done by vapor deposition in a sealed container for a defined period.
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Subsequently, bake the micropipettes in an oven to cure the silane layer.

e Filling the Tip: Under a microscope, carefully introduce the sodium-selective liquid
membrane cocktail into the tip of the silanized micropipette. The cocktail will be drawn into
the tip by capillary action, forming a column of a few hundred micrometers.

o Back-filling: Fill the remaining shank of the micropipette with the back-filling solution (0.1 M
NacCl), ensuring no air bubbles are trapped between the ion-selective membrane and the
filling solution.

 Inserting the Electrode Wire: Insert an Ag/AgCl wire into the back-filling solution to serve as
the internal reference electrode.

» Conditioning and Calibration: Condition the electrode by soaking its tip in a solution of 0.1 M
NacCl for several hours. Before use, calibrate the electrode using a series of standard sodium
solutions of known concentrations to determine its slope and linear range.

Visualizations

Mechanism of the ETH 157-Based Sodium-Selective
Electrode

lon-Selective Membrane
° Diffusion N @ Selectively Binds Na* [Na*-ETH 157] Complex Release ) °

Internal Filling Solution (0.1M NacCl)
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Click to download full resolution via product page

Caption: Selective binding of Na* by ETH 157 within the membrane creates a potential
difference.

Experimental Workflow for Microelectrode Construction
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Caption: Step-by-step workflow for fabricating a sodium-selective microelectrode.
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Signaling Pathways

Current scientific literature does not indicate a direct role for ETH 157 in modulating biological
signaling pathways. Its primary and well-documented application is as a synthetic ionophore in
the fabrication of ion-selective electrodes for the quantitative measurement of sodium ions. As
a measurement tool, it is used to study the role of sodium in various physiological processes,
which are themselves components of signaling pathways (e.g., action potentials in neurons).
However, ETH 157 itself is not reported to be an active modulator of these pathways. Its
function is to facilitate the transport of sodium ions across an artificial membrane within a
sensor, not to alter ion fluxes across biological membranes in a physiological context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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